3-Methyl-7-(2-methyl-2-propenyl)-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
3-Methyl-7-(2-methyl-2-propenyl)-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
332098-74-5
VCID:
VC0361115
InChI:
InChI=1S/C18H18N4O3S/c1-11(2)9-22-14-15(21(3)17(25)20-16(14)24)19-18(22)26-10-13(23)12-7-5-4-6-8-12/h4-8H,1,9-10H2,2-3H3,(H,20,24,25)
SMILES:
CC(=C)CN1C2=C(N=C1SCC(=O)C3=CC=CC=C3)N(C(=O)NC2=O)C
Molecular Formula:
C18H18N4O3S
Molecular Weight:
370.4g/mol
3-Methyl-7-(2-methyl-2-propenyl)-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 332098-74-5
Main Products
VCID: VC0361115
Molecular Formula: C18H18N4O3S
Molecular Weight: 370.4g/mol
![3-Methyl-7-(2-methyl-2-propenyl)-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione - 332098-74-5](/images/no_structure.jpg)
| CAS No. | 332098-74-5 |
|---|---|
| Product Name | 3-Methyl-7-(2-methyl-2-propenyl)-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C18H18N4O3S |
| Molecular Weight | 370.4g/mol |
| IUPAC Name | 3-methyl-7-(2-methylprop-2-enyl)-8-phenacylsulfanylpurine-2,6-dione |
| Standard InChI | InChI=1S/C18H18N4O3S/c1-11(2)9-22-14-15(21(3)17(25)20-16(14)24)19-18(22)26-10-13(23)12-7-5-4-6-8-12/h4-8H,1,9-10H2,2-3H3,(H,20,24,25) |
| Standard InChIKey | ZLELRHDSORGKQQ-UHFFFAOYSA-N |
| SMILES | CC(=C)CN1C2=C(N=C1SCC(=O)C3=CC=CC=C3)N(C(=O)NC2=O)C |
| Canonical SMILES | CC(=C)CN1C2=C(N=C1SCC(=O)C3=CC=CC=C3)N(C(=O)NC2=O)C |
| PubChem Compound | 985847 |
| Last Modified | Nov 11 2021 |
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